dimethyl 2-[1-(3-cyclohexylpropanoyl)-2,2,6,8-tetramethyl-3-thioxo-2,3-dihydroquinolin-4(1H)-ylidene]-1,3-dithiole-4,5-dicarboxylate

• Molecular Formula: C29H35NO5S3
• Molecular Weight: 573.8 g/mol
• IUPAC Name: dimethyl 2-[1-(3-cyclohexylpropanoyl)-2,2,6,8-tetramethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
• InChI: InChI=1S/C29H35NO5S3/c1-16-14-17(2)22-19(15-16)21(28-37-23(26(32)34-5)24(38-28)27(33)35-6)25(36)29(3,4)30(22)20(31)13-12-18-10-8-7-9-11-18/h14-15,18H,7-13H2,1-6H3
• InChI Key: HTFQMUHPEGKJTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)CCC4CCCCC4)(C)C)C

Description

DIMETHYL 2-[1-(3-CYCLOHEXYLPROPANOYL)-2,2,6,8-TETRAMETHYL-3-THIOXO-2,3-DIHYDRO-4(1H)-QUINOLINYLIDEN]-1,3-DITHIOLE-4,5-DICARBOXYLATE is a complex organic compound with a unique structure that includes a quinoline core, a dithiole ring, and various substituents

Preparation Methods

The synthesis of DIMETHYL 2-[1-(3-CYCLOHEXYLPROPANOYL)-2,2,6,8-TETRAMETHYL-3-THIOXO-2,3-DIHYDRO-4(1H)-QUINOLINYLIDEN]-1,3-DITHIOLE-4,5-DICARBOXYLATE involves multiple steps. The synthetic route typically starts with the preparation of the quinoline core, followed by the introduction of the dithiole ring and other substituents. Common reagents used in the synthesis include dimethylformamide, cyclohexylpropanoic acid, and various catalysts to facilitate the reactions. Industrial production methods may involve optimization of reaction conditions to increase yield and purity.

Chemical Reactions Analysis

DIMETHYL 2-[1-(3-CYCLOHEXYLPROPANOYL)-2,2,6,8-TETRAMETHYL-3-THIOXO-2,3-DIHYDRO-4(1H)-QUINOLINYLIDEN]-1,3-DITHIOLE-4,5-DICARBOXYLATE undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity, including antimicrobial and anticancer properties. In medicine, it could be explored for its therapeutic potential. In industry, it may be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of DIMETHYL 2-[1-(3-CYCLOHEXYLPROPANOYL)-2,2,6,8-TETRAMETHYL-3-THIOXO-2,3-DIHYDRO-4(1H)-QUINOLINYLIDEN]-1,3-DITHIOLE-4,5-DICARBOXYLATE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

DIMETHYL 2-[1-(3-CYCLOHEXYLPROPANOYL)-2,2,6,8-TETRAMETHYL-3-THIOXO-2,3-DIHYDRO-4(1H)-QUINOLINYLIDEN]-1,3-DITHIOLE-4,5-DICARBOXYLATE can be compared with other similar compounds, such as other quinoline derivatives or dithiole-containing compounds. These comparisons highlight its unique structural features and potential advantages in specific applications. Similar compounds include quinoline-based drugs and dithiole-containing catalysts, each with their own set of properties and uses.